11-Aminoundecanoic acid

Specification

• CAS No.: 2432-99-7
• Molecular Formula: C11H23NO2
• Molecular Weight: 201.31 g/mol
• IUPAC Name: 11-aminoundecanoic acid
• Standard InChI: InChI=1S/C11H23NO2/c12-10-8-6-4-2-1-3-5-7-9-11(13)14/h1-10,12H2,(H,13,14)
• Standard InChI Key: GUOSQNAUYHMCRU-UHFFFAOYSA-N
• SMILES: C(CCCCCN)CCCCC(=O)O
• Canonical SMILES: C(CCCCCN)CCCCC(=O)O
• Melting Point: 374 to 378 °F (NTP, 1992)

Introduction

11-Aminoundecanoic acid, with the CAS number 2432-99-7, is a medium-chain fatty acid used primarily as a monomer in the production of polyamide 11 (Nylon 11). It is synthesized from castor oil through a series of chemical reactions involving transesterification, pyrolysis, and hydrogenation. This compound is of interest due to its industrial applications and potential health implications.

Production and Uses

11-Aminoundecanoic acid is produced exclusively by ATOFINA at their facility in Marseille Saint Menet, France, with a manufacturing capacity of 22,000 tons per year. Its primary use is as a monomer for the synthesis of polyamide 11, which is valued for its mechanical properties and resistance to chemicals and abrasion.

Toxicity Studies

• Animal Studies: In rats and mice, high doses of 11-aminoundecanoic acid (up to 21,000 ppm) have been associated with histopathological lesions in the kidneys and other organs.

• Developmental Toxicity: No embryotoxicity or fetotoxicity was observed in rats up to a dose level of 18,000 ppm, although slight growth retardation was noted at higher doses.

Safety and Handling

11-Aminoundecanoic acid is harmful if ingested, inhaled, or absorbed through the skin, causing irritation. It emits toxic fumes when heated to decomposition.